Cas no 2229633-82-1 (5-4-(pentafluoroethyl)phenyl-1H-imidazol-2-amine)

• Product Name: 5-4-(pentafluoroethyl)phenyl-1H-imidazol-2-amine
• CAS No: 2229633-82-1
• MF: C₁₁H₈F₅N₃
• MW: 277.193339347839
• CID: 5757226
• PubChem ID: 165852636
• Update Time: 2025-05-28

5-4-(pentafluoroethyl)phenyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1974638
• 5-[4-(pentafluoroethyl)phenyl]-1H-imidazol-2-amine
• 2229633-82-1
• 5-4-(pentafluoroethyl)phenyl-1H-imidazol-2-amine

• Inchi： 1S/C11H8F5N3/c12-10(13,11(14,15)16)7-3-1-6(2-4-7)8-5-18-9(17)19-8/h1-5H,(H3,17,18,19)
• InChI Key： FMIDIFMDJPDFDP-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(=CC=1)C1=CN=C(N)N1)F

Computed Properties

• Exact Mass: 277.06383808g/mol
• Monoisotopic Mass: 277.06383808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-4-(pentafluoroethyl)phenyl-1H-imidazol-2-amine

Comprehensive Overview of 5-4-(Pentafluoroethyl)phenyl-1H-imidazol-2-amine (CAS No. 2229633-82-1)

The compound 5-4-(pentafluoroethyl)phenyl-1H-imidazol-2-amine (CAS No. 2229633-82-1) is a fluorinated derivative of imidazole, a heterocyclic aromatic organic compound. This molecule has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. The presence of the pentafluoroethyl group enhances its lipophilicity and metabolic stability, making it a valuable building block in drug discovery and development.

Researchers and industry professionals frequently search for terms like "imidazole derivatives," "fluorinated aromatic compounds," and "CAS 2229633-82-1 applications" to understand the scope of this compound. Its structural features, including the 1H-imidazol-2-amine core, contribute to its versatility in forming hydrogen bonds and interacting with biological targets. This has led to investigations into its potential as a kinase inhibitor or as a component in high-performance materials.

In the context of current trends, the demand for fluorinated compounds like 5-4-(pentafluoroethyl)phenyl-1H-imidazol-2-amine is rising due to their applications in green chemistry and sustainable synthesis. Fluorination often improves the bioavailability and selectivity of pharmaceutical agents, aligning with the industry's push toward more efficient and environmentally friendly processes. Searches for "fluorine in drug design" or "sustainable fluorination methods" reflect this growing interest.

The synthesis of CAS 2229633-82-1 typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. These methods are widely discussed in academic and industrial forums, with queries such as "synthesis of pentafluoroethyl-substituted imidazoles" being common. The compound's stability under various conditions also makes it a candidate for advanced material applications, such as in organic electronics or catalysis.

Another area of interest is the compound's potential role in medicinal chemistry. The imidazole ring is a privileged scaffold in drug discovery, found in many FDA-approved drugs. Users often search for "imidazole-based therapeutics" or "bioactive fluorinated compounds" to explore its pharmacological relevance. While specific biological data on 5-4-(pentafluoroethyl)phenyl-1H-imidazol-2-amine may be limited, its structural analogs have demonstrated activity against various disease targets.

From a regulatory perspective, CAS 2229633-82-1 is not classified as hazardous, making it accessible for research and development. However, proper handling and disposal protocols should always be followed, as with any chemical substance. Searches for "safety data sheet for fluorinated imidazoles" highlight the importance of responsible usage in laboratory settings.

In summary, 5-4-(pentafluoroethyl)phenyl-1H-imidazol-2-amine represents a promising compound at the intersection of fluorine chemistry and heterocyclic synthesis. Its applications span multiple industries, driven by the demand for innovative and sustainable chemical solutions. As research progresses, this compound may unlock new opportunities in drug development, material science, and beyond.